Cas no 2228980-80-9 (1-(5-nitropyridin-2-yl)cyclopropylmethanamine)

• Product Name: 1-(5-nitropyridin-2-yl)cyclopropylmethanamine
• CAS No: 2228980-80-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6029689
• PubChem ID: 165852920
• Update Time: 2025-05-19

1-(5-nitropyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitropyridin-2-yl)cyclopropylmethanamine
• [1-(5-nitropyridin-2-yl)cyclopropyl]methanamine
• EN300-1732715
• 2228980-80-9

• Inchi： 1S/C9H11N3O2/c10-6-9(3-4-9)8-2-1-7(5-11-8)12(13)14/h1-2,5H,3-4,6,10H2
• InChI Key： ZSKYBIAXIATMHU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(5-nitropyridin-2-yl)cyclopropylmethanamine

Comprehensive Overview of 1-(5-nitropyridin-2-yl)cyclopropylmethanamine (CAS No. 2228980-80-9)

In the realm of organic chemistry and pharmaceutical research, 1-(5-nitropyridin-2-yl)cyclopropylmethanamine (CAS No. 2228980-80-9) has emerged as a compound of significant interest. This molecule, characterized by its unique nitropyridine and cyclopropylmethanamine moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents or advanced functional materials.

The compound's nitropyridine group is a key feature that contributes to its reactivity and potential biological activity. This moiety is often found in molecules with antimicrobial, anti-inflammatory, or anticancer properties, making 1-(5-nitropyridin-2-yl)cyclopropylmethanamine a candidate for further exploration in these areas. Additionally, the cyclopropylmethanamine segment adds rigidity to the molecular structure, which can enhance binding affinity to biological targets—a property highly valued in medicinal chemistry.

Recent trends in scientific literature highlight a growing interest in nitrogen-containing heterocycles, with 1-(5-nitropyridin-2-yl)cyclopropylmethanamine being no exception. Its synthesis and characterization have been topics of discussion in academic circles, particularly in the context of developing new small-molecule inhibitors or catalytic intermediates. The compound's CAS number 2228980-80-9 serves as a unique identifier, ensuring precise referencing in patents and research papers.

From an industrial perspective, the demand for specialty chemicals like 1-(5-nitropyridin-2-yl)cyclopropylmethanamine is on the rise, driven by advancements in high-throughput screening and computational drug design. Companies engaged in custom synthesis often seek such compounds to support innovative projects in biopharmaceuticals and agrochemicals. Its potential role in green chemistry initiatives—where sustainable synthesis methods are prioritized—further amplifies its relevance.

In summary, 1-(5-nitropyridin-2-yl)cyclopropylmethanamine (CAS No. 2228980-80-9) represents a fascinating intersection of chemistry and innovation. Its structural attributes and broad applicability position it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.